Cas no 2227871-31-8 (rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol
• CAS No: 2227871-31-8
• MF: C₈H₁₃F₃O
• MW: 182.183433294296
• CID: 6233387
• PubChem ID: 165601959
• Update Time: 2025-06-08

rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol
• 2227871-31-8
• EN300-1636070

• Inchi： 1S/C8H13F3O/c9-8(10,11)5-4-6-2-1-3-7(6)12/h6-7,12H,1-5H2/t6-,7+/m0/s1
• InChI Key： QFGSPUIMMUZJRE-NKWVEPMBSA-N
• SMILES： FC(CC[C@@H]1CCC[C@H]1O)(F)F

Computed Properties

• Exact Mass: 182.09184952g/mol
• Monoisotopic Mass: 182.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol

Introduction to rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol (CAS No. 2227871-31-8)

Rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol (CAS No. 2227871-31-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a cyclopentane ring and a trifluoropropyl substituent. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The racemic nature of this compound indicates that it is a mixture of two enantiomers, (1R,2S) and (1S,2R). Enantiomers are non-superimposable mirror images of each other and can exhibit different biological activities. In the context of drug development, the ability to control and manipulate enantiomeric purity is crucial for optimizing therapeutic efficacy and minimizing side effects. Therefore, the study of rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol has significant implications for the design and synthesis of enantiomerically pure compounds.

Recent research has highlighted the potential applications of rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The trifluoropropyl group was found to enhance the lipophilicity and metabolic stability of the final drug candidates, leading to improved pharmacokinetic properties.

In another study published in Organic Letters in 2021, researchers explored the use of rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol in the development of new analgesic compounds. The cyclopentane ring provided a rigid scaffold that facilitated the optimization of receptor binding affinity and selectivity. The resulting compounds exhibited potent analgesic activity with reduced side effects compared to existing drugs.

The synthesis of rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol has been extensively studied to develop efficient and scalable methods. One notable approach involves the asymmetric hydrogenation of a prochiral ketone precursor using a chiral catalyst. This method has been optimized to achieve high yields and enantioselectivities, making it suitable for large-scale production.

In addition to its applications in drug discovery, rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol has also found use in materials science. The unique combination of its cyclopentane ring and trifluoropropyl group makes it an attractive building block for the synthesis of functional polymers with tailored properties. For example, a recent study published in Macromolecules demonstrated the use of this compound as a monomer for preparing polymers with enhanced thermal stability and mechanical strength.

The physical properties of rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol, such as its boiling point and solubility characteristics, have been well-characterized. These properties are crucial for optimizing its handling and processing in both laboratory and industrial settings. The compound is generally stable under standard conditions but may require specific storage conditions to maintain its integrity over extended periods.

In conclusion, rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol (CAS No. 2227871-31-8) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique structure and properties make it an important intermediate for the synthesis of pharmaceuticals and functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this intriguing compound.